N-(4-aminophenyl)-2-(2-chlorophenoxy)propanamide

• IUPAC Name: N-(4-aminophenyl)-2-(2-chlorophenoxy)propanamide
• InChI: InChI=1S/C15H15ClN2O2/c1-10(20-14-5-3-2-4-13(14)16)15(19)18-12-8-6-11(17)7-9-12/h2-10H,17H2,1H3,(H,18,19)
• InChI Key: MJQZLXXNBPCMCV-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=C(C=C1)N)OC2=CC=CC=C2Cl
• Molecular Formula: C15H15ClN2O2
• Molecular Weight: 290.74 g/mol

Description

N-(4-aminophenyl)-2-(2-chlorophenoxy)propanamide (NACP) is an important chemical compound that has a wide range of applications in the scientific field. NACP is a heterocyclic compound, which is composed of an amine group, a phenyl group, a propanamide group, and a chlorophenoxy group. It is a white, crystalline solid with a melting point of 122-124 °C. NACP has been used in a variety of scientific and medical applications, such as drug synthesis, drug delivery, and medical diagnostics.

Scientific Research Applications

Anticonvulsant Studies

Compounds structurally related to N-(4-aminophenyl)-2-(2-chlorophenoxy)propanamide have been synthesized and evaluated for their anticonvulsant properties. For instance, N-Benzyl-3-[(chlorophenyl)amino]propanamides demonstrated significant potency against generalized seizures, with certain isomers outperforming standard drugs in efficacy tests. This suggests potential applications in developing new antiepileptic drugs (Idris, Ayeni, & Sallau, 2011).

Hormonal Male Contraception

Research into selective androgen receptor modulators (SARMs) has led to the development of compounds that could serve as effective and reversible regimens for hormonal male contraception. For example, (S)-N-(4-cyano-3-trifluoromethyl-phenyl)-3-(3-fluoro, 4-chlorophenoxy)-2-hydroxy-2-methyl-propanamide demonstrated potent effects in suppressing LH levels and inducing reversible infertility in animal models, indicating its potential for application in male contraceptive solutions (Jones et al., 2009).

Antimicrobial Properties

Arylsubstituted halogen(thiocyanato)amides containing 4-acetylphenyl fragments have shown antibacterial and antifungal activities. This highlights their potential application in developing new antimicrobial agents to combat resistant pathogens (Baranovskyi et al., 2018).

Nonlinear Optical Materials

The synthesis and characterization of organic materials with nonlinear optical properties have been explored, with N-(2-chlorophenyl)-(1-propanamide) being synthesized and analyzed for its electro-optic and nonlinear optical potential. The successful characterization and demonstration of second harmonic generation (SHG) in such compounds suggest their applicability in the development of optical devices and materials (Prabhu & Rao, 2000).

Antimalarial and Anticancer Potential

Substituted aminoacetamides have been identified as promising leads for malaria treatment, displaying potent antimalarial activity and selectivity. Such compounds, through optimization, could contribute significantly to malaria therapy, highlighting the diverse potential applications of related propanamide derivatives in medicinal chemistry (Norcross et al., 2019).